Cas no 1263178-48-8 (3-(2-Bromothiazol-4-yl)indolizine-1-carboxylic acid)
3-(2-Bromothiazol-4-yl)indolizine-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Bromo-thiazol-4-yl)-indolizine-1-carboxylic acid
- AM804886
- 3-(2-Bromothiazol-4-yl)indolizine-1-carboxylic acid
- 3-(2-Bromo-1,3-thiazol-4-yl)indolizine-1-carboxylic acid
-
- Inchi: 1S/C12H7BrN2O2S/c13-12-14-8(6-18-12)10-5-7(11(16)17)9-3-1-2-4-15(9)10/h1-6H,(H,16,17)
- InChI Key: LWLQEGNKYLWILO-UHFFFAOYSA-N
- SMILES: BrC1=NC(=CS1)C1=CC(C(=O)O)=C2C=CC=CN21
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 344
- XLogP3: 3.8
- Topological Polar Surface Area: 82.8
3-(2-Bromothiazol-4-yl)indolizine-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM264566-1g |
3-(2-Bromothiazol-4-yl)indolizine-1-carboxylic acid |
1263178-48-8 | 97% | 1g |
$*** | 2023-03-30 |
3-(2-Bromothiazol-4-yl)indolizine-1-carboxylic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 3-(2-Bromothiazol-4-yl)indolizine-1-carboxylic acid
3-(2-Bromothiazol-4-yl)indolizine-1-carboxylic Acid: A Comprehensive Overview
3-(2-Bromothiazol-4-yl)indolizine-1-carboxylic acid, identified by the CAS number 1263178-48-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiazole ring with an indolizine moiety, both of which are known for their diverse biological activities. The presence of a bromine atom at the 2-position of the thiazole ring further enhances its chemical reactivity and potential for functionalization.
Recent studies have highlighted the importance of indolizine derivatives in drug discovery, particularly in the development of anticancer agents. The indolizine core, a bicyclic structure with two nitrogen atoms, has been shown to exhibit potent cytotoxic effects against various cancer cell lines. The substitution pattern on the indolizine ring plays a crucial role in determining its biological activity. In the case of 3-(2-Bromothiazol-4-yl)indolizine-1-carboxylic acid, the carboxylic acid group at position 1 adds to its versatility, enabling further modifications such as esterification or amidation to optimize pharmacokinetic properties.
The thiazole moiety, another key component of this compound, is known for its ability to act as a bioisostere for other heterocyclic systems. This property makes it a valuable building block in medicinal chemistry. The bromine atom at position 2 introduces additional electronic effects, which can influence the compound's interaction with biological targets such as enzymes or receptors. Recent research has demonstrated that brominated thiazole derivatives can exhibit enhanced selectivity and potency in inhibiting certain kinase enzymes, which are often overexpressed in cancerous cells.
In terms of synthesis, 3-(2-Bromothiazol-4-yl)indolizine-1-carboxylic acid can be prepared through a variety of routes, including coupling reactions and cyclization processes. One efficient method involves the reaction of an appropriate thiazole derivative with an indole precursor under catalytic conditions. The carboxylic acid group can be introduced either during or after the cyclization step, depending on the desired regiochemistry.
The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent studies have explored the use of indolizine derivatives as components in organic field-effect transistors (OFETs), where their ability to conduct electricity under specific conditions is highly valued.
In conclusion, 3-(2-Bromothiazol-4-yl)indolizine-1-carboxylic acid, with its distinctive structure and versatile functional groups, represents a promising compound for both therapeutic and materials-related applications. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in contemporary chemical research.
1263178-48-8 (3-(2-Bromothiazol-4-yl)indolizine-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)